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Compound of Interest

Compound Name: Gigasept

Cat. No.: B1199949

For Researchers, Scientists, and Drug Development Professionals

This in-depth guide provides a comprehensive overview of the Gigasept® range of
disinfectants for laboratory surface disinfection. It details the antimicrobial efficacy, material
compatibility, and application protocols for various formulations, enabling informed decisions for
maintaining a sterile laboratory environment.

Introduction to Gigasept Formulations

Gigasept® is a line of high-performance disinfectants developed for the cleaning and
disinfection of medical and laboratory surfaces and equipment. The formulations vary in their
active ingredients, offering a range of options to suit specific laboratory needs and material
compatibility requirements. This guide will focus on the formulations pertinent to laboratory
surface disinfection.

The primary active ingredients in the discussed Gigasept® formulations include
cocospropylene diamineguanidine diacetate, phenoxypropanols, benzalkonium chloride,
didecyldimethylammonium chloride, and succine dialdehyde with formaldehyde.[1][2][3][4][5][6]
Each formulation offers a broad spectrum of antimicrobial activity.

Antimicrobial Efficacy

The Gigasept® range demonstrates high efficacy against a wide array of microorganisms,
including bacteria, fungi, and viruses. The following tables summarize the quantitative data on
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the antimicrobial effectiveness of different Gigasept® formulations, as tested under various

conditions and standards.

Table 1: Bactericidal and Yeasticidal Efficacy of

Gigasept® instru AF

Test
Efficacy Concentration Contact Time . Standard
Conditions
o _ , N EN 13727, EN
Bactericidal 3% (30 ml/l) 15 min Dirty conditions
14561
, , N EN 13727, EN
2% (20 mi/1) 30 min Dirty conditions
14561
_ _ N EN 13727, EN
1.5% (15 mi/l) 60 min Dirty conditions
14561
o _ , - EN 13624, EN
Yeasticidal 3% (30 ml/) 15 min Dirty conditions 14562

_ _ N EN 13624, EN
2% (20 mi/1) 30 min Dirty conditions
14562
_ _ N EN 13624, EN
1.5% (15 mi/l) 60 min Dirty conditions
14562

Table 2: Mycobactericidal and Virucidal Efficacy of
Gigasept® instru AF
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Test
Efficacy Concentration Contact Time . Standard
Conditions
. . . " EN 14348, EN
Mycobactericidal 3% (30 ml/l) 15 min Dirty conditions
14563
_ _ N EN 14348, EN
2% (20 mi/I) 30 min Dirty conditions
14563
, , N EN 14348, EN
1.5% (15 mi/l) 60 min Dirty conditions
14563
Virucidal against
enveloped ] ) - EN 14476, EN
] ] 1% (10 mi/l) 10 min Dirty conditions
viruses (incl. HIV, 17111
HBV, HCV)
_ _ , N DVV/RKI
Adenovirus 4% (40 ml/l) 60 min Dirty conditions o
Guideline
Papovavirus (SV ) ) - DVV/RKI
4% (40 ml/l) 60 min Dirty conditions o
40) Guideline

Table 3: Efficacy of Gigasept® (Aldehyde-based) against

Viruses
Efficacy Concentration Contact Time Note
Virus Inactivation ) Excludes
3% 60 min ]
(299.9%) enteroviruses
) Excludes
5% 30 min ]
enteroviruses
Enteroviruses 10% 4 hours
5% Overnight

Experimental Protocols
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The antimicrobial efficacy of Gigasept® products is validated using standardized European
Norm (EN) test methods. These protocols are designed to simulate practical conditions to
ensure the reliability of the efficacy data.

Quantitative Suspension Test (e.g., EN 13727 for
bactericidal activity)

This test evaluates the efficacy of a disinfectant in suspension. A summary of the typical
workflow is provided below.
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Preparation
Prepare bacterial suspension Prepare Gigasept® working solution mg substance (e.g., albumin for d@
Exposure
Y A A

Mix bacterial suspension, interfering substance, and Gigasept® solution

'

Incubate for specified contact time

Evaluation
Y

Neutralize disinfectant activity

Click to download full resolution via product page

Caption: Workflow for Quantitative Suspension Test.
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Carrier Test (e.g., EN 14561 for bactericidal activity on
surfaces)

This method assesses the disinfectant's performance on a non-porous surface, simulating the
disinfection of laboratory benches and equipment.
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Preparation

Inoculate test surface (carrier) with bacterial suspension

l

Dry the inoculum

Exposure

Apply Gigasept® solution to the dried inoculum on the carrier

;

Maintain contact for the specified time

Evaluation

Transfer carrier to a neutralizer solution

l

Elute surviving organisms

l

Plate serial dilutions

l

Incubate plates

l

Count viable colonies

l

Calculate log reduction
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Caption: Workflow for Carrier Test.
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Application Protocols for Laboratory Surfaces

For optimal disinfection, it is crucial to follow the manufacturer's instructions for use. The
general procedure for surface disinfection is as follows:

» Preparation of Working Solution: Gigasept® is typically supplied as a concentrate and must
be diluted with cold water to the desired concentration.[3][5][6][7] For example, to prepare a
3% working solution of Gigasept® instru AF, mix 30 ml of the concentrate with 970 ml of
water.[1][5][6][7]

o Surface Cleaning: Before disinfection, it is recommended to clean heavily soiled surfaces to
remove organic matter that may interfere with the disinfectant's efficacy.

o Application: Apply the Gigasept® working solution to the surface, ensuring complete
coverage.[1][3][5][6][8] This can be done by wiping, mopping, or spraying.

o Contact Time: Allow the disinfectant to remain on the surface for the specified contact time to
ensure complete inactivation of microorganisms.[1][3][5][6]

» Rinsing: After the contact time has elapsed, thoroughly rinse the surface with water of at
least drinking water quality, or preferably sterile distilled or deionized water, to remove any
residual disinfectant.[1][3][5][6][7][8]

D -

Prepare Working Solution }—D{ Pre-clean Surface (if necessary) }—>’ Apply Gigasept® Solution }—>

Observe Contact Time }—D{ Rinse Surface Thoroughly W

Click to download full resolution via product page

Caption: General Surface Disinfection Protocol.

Material Compatibility

Gigasept® instru AF is compatible with a range of materials commonly found in laboratories,
including metals, rubber, glass, porcelain, and plastics (with limited suitability for
polycarbonate).[9] It is important to note that mixing Gigasept® solutions with other products,
especially those containing aldehydes, can lead to precipitation, discoloration, and a loss of
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efficacy.[6][9][10] Therefore, it is recommended to thoroughly rinse any application aids or tubs
before their first use with Gigasept®.[6][9][10]

Conclusion

The Gigasept® range of disinfectants offers reliable and broad-spectrum antimicrobial activity
for laboratory surface disinfection. By understanding the specific efficacy data, adhering to the
correct application protocols, and considering material compatibility, researchers and laboratory
professionals can effectively maintain a safe and sterile working environment, thereby ensuring
the integrity of their scientific work. Always refer to the specific product's data sheet and safety
information before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [A Technical Guide to Gigasept for Laboratory Surface
Disinfection]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1199949#gigasept-for-laboratory-surface-
disinfection]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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